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  4. 7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one 7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Brand Name: Vulcanchem
CAS No.: 354992-43-1
VCID: VC0430136
InChI: InChI=1S/C27H24N4O4S2/c1-27(2)13-19-21(14-35-27)37-24-22(19)23(33)30(17-9-11-18(34-3)12-10-17)25-28-29-26(31(24)25)36-15-20(32)16-7-5-4-6-8-16/h4-12H,13-15H2,1-3H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C4=NN=C(N34)SCC(=O)C5=CC=CC=C5)C6=CC=C(C=C6)OC)C
Molecular Formula: C27H24N4O4S2
Molecular Weight: 532.6g/mol

7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one

CAS No.: 354992-43-1

Main Products

VCID: VC0430136

Molecular Formula: C27H24N4O4S2

Molecular Weight: 532.6g/mol

7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one - 354992-43-1

CAS No. 354992-43-1
Product Name 7-(4-Methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Molecular Formula C27H24N4O4S2
Molecular Weight 532.6g/mol
IUPAC Name 7-(4-methoxyphenyl)-12,12-dimethyl-3-phenacylsulfanyl-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Standard InChI InChI=1S/C27H24N4O4S2/c1-27(2)13-19-21(14-35-27)37-24-22(19)23(33)30(17-9-11-18(34-3)12-10-17)25-28-29-26(31(24)25)36-15-20(32)16-7-5-4-6-8-16/h4-12H,13-15H2,1-3H3
Standard InChIKey UIVLNSJJYYUXJT-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C4=NN=C(N34)SCC(=O)C5=CC=CC=C5)C6=CC=C(C=C6)OC)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C4=NN=C(N34)SCC(=O)C5=CC=CC=C5)C6=CC=C(C=C6)OC)C
PubChem Compound 1212184
Last Modified Nov 11 2021
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